Cas no 865203-78-7 (Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-)

• Product Name: Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
• CAS No: 865203-78-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 718769
• PubChem ID: 18525909
• Update Time: 2025-04-19

Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
• 2-(4-Methyl-1,4-diazepan-1-yl)benzaldehyde
• 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzaldehyde
• MFCD09025903
• 865203-78-7
• SCHEMBL1737649
• DTXSID50594661

• Inchi： 1S/C13H18N2O/c1-14-7-4-8-15(10-9-14)13-6-3-2-5-12(13)11-16/h2-3,5-6,11H,4,7-10H2,1H3
• InChI Key： IWGWGWJWXSGXKV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N1CCN(C)CCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.079
• Boiling Point: 348.2°C at 760 mmHg
• Flash Point: 147.7°C
• Refractive Index: 1.567